Cas no 61157-37-7 (Phenol, 2-methyl-4-[(tetrahydro-2-furanyl)methoxy]-)

• Product Name: Phenol, 2-methyl-4-[(tetrahydro-2-furanyl)methoxy]-
• CAS No: 61157-37-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 490198
• PubChem ID: 71398829
• Update Time: 2025-04-19

Phenol, 2-methyl-4-[(tetrahydro-2-furanyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methyl-4-[(tetrahydro-2-furanyl)methoxy]-
• 2-methyl-4-(oxolan-2-ylmethoxy)phenol
• 2-Methyl-4-[(oxolan-2-yl)methoxy]phenol
• 61157-37-7
• DTXSID60820226

• Inchi： 1S/C12H16O3/c1-9-7-10(4-5-12(9)13)15-8-11-3-2-6-14-11/h4-5,7,11,13H,2-3,6,8H2,1H3
• InChI Key： YPXRYJXKROVHPQ-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C=CC(=C(C)C=1)O

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69